Cas no 1781888-51-4 (4-(3-ethyloxetan-3-yl)butanal)
4-(3-ethyloxetan-3-yl)butanal Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-ethyloxetan-3-yl)butanal
- EN300-1867841
- 1781888-51-4
-
- Inchi: 1S/C9H16O2/c1-2-9(7-11-8-9)5-3-4-6-10/h6H,2-5,7-8H2,1H3
- InChI Key: XHVDETCTKZCGJX-UHFFFAOYSA-N
- SMILES: O1CC(CC)(CCCC=O)C1
Computed Properties
- Exact Mass: 156.115029749g/mol
- Monoisotopic Mass: 156.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 26.3Ų
4-(3-ethyloxetan-3-yl)butanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1867841-1g |
4-(3-ethyloxetan-3-yl)butanal |
1781888-51-4 | 1g |
$1272.0 | 2023-09-18 | ||
| Enamine | EN300-1867841-5g |
4-(3-ethyloxetan-3-yl)butanal |
1781888-51-4 | 5g |
$3687.0 | 2023-09-18 | ||
| Enamine | EN300-1867841-10g |
4-(3-ethyloxetan-3-yl)butanal |
1781888-51-4 | 10g |
$5467.0 | 2023-09-18 | ||
| Enamine | EN300-1867841-0.05g |
4-(3-ethyloxetan-3-yl)butanal |
1781888-51-4 | 0.05g |
$1068.0 | 2023-09-18 | ||
| Enamine | EN300-1867841-0.1g |
4-(3-ethyloxetan-3-yl)butanal |
1781888-51-4 | 0.1g |
$1119.0 | 2023-09-18 | ||
| Enamine | EN300-1867841-0.25g |
4-(3-ethyloxetan-3-yl)butanal |
1781888-51-4 | 0.25g |
$1170.0 | 2023-09-18 | ||
| Enamine | EN300-1867841-0.5g |
4-(3-ethyloxetan-3-yl)butanal |
1781888-51-4 | 0.5g |
$1221.0 | 2023-09-18 | ||
| Enamine | EN300-1867841-1.0g |
4-(3-ethyloxetan-3-yl)butanal |
1781888-51-4 | 1g |
$1272.0 | 2023-06-02 | ||
| Enamine | EN300-1867841-2.5g |
4-(3-ethyloxetan-3-yl)butanal |
1781888-51-4 | 2.5g |
$2492.0 | 2023-09-18 | ||
| Enamine | EN300-1867841-5.0g |
4-(3-ethyloxetan-3-yl)butanal |
1781888-51-4 | 5g |
$3687.0 | 2023-06-02 |
4-(3-ethyloxetan-3-yl)butanal Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on 4-(3-ethyloxetan-3-yl)butanal
Recent Advances in the Application of 4-(3-ethyloxetan-3-yl)butanal (CAS: 1781888-51-4) in Chemical Biology and Pharmaceutical Research
The compound 4-(3-ethyloxetan-3-yl)butanal (CAS: 1781888-51-4) has recently emerged as a promising intermediate in the synthesis of novel bioactive molecules. This oxetane-containing aldehyde has garnered significant attention due to its unique structural features, which enable its incorporation into diverse pharmacophores. Recent studies have explored its utility in drug discovery, particularly in the development of targeted therapies for inflammatory diseases and cancer.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of 4-(3-ethyloxetan-3-yl)butanal as a key building block in the synthesis of potent HDAC inhibitors. The oxetane moiety was found to significantly improve the metabolic stability of the resulting compounds while maintaining their biological activity. Researchers at several pharmaceutical companies have incorporated this compound into their drug discovery pipelines, with particular focus on its potential in creating covalent inhibitors.
In the field of chemical biology, 4-(3-ethyloxetan-3-yl)butanal has shown remarkable utility as a bifunctional linker. Its aldehyde group allows for selective conjugation with aminooxy or hydrazide groups, while the oxetane ring provides enhanced solubility and reduced lipophilicity compared to traditional hydrocarbon linkers. This dual functionality has been leveraged in the development of PROTACs (proteolysis targeting chimeras), where it serves as a crucial component in connecting the target-binding moiety to the E3 ligase recruiter.
Recent synthetic methodology developments have significantly improved the accessibility of 4-(3-ethyloxetan-3-yl)butanal. A 2024 report in Organic Process Research & Development detailed a scalable, cost-effective synthesis route that achieves >90% yield while maintaining high purity standards. This advancement has facilitated broader adoption of the compound in both academic and industrial research settings.
The compound's safety profile has also been extensively characterized in recent preclinical studies. Toxicology assessments indicate favorable ADME properties, with particular advantages in CNS penetration when incorporated into appropriate molecular frameworks. These findings position 4-(3-ethyloxetan-3-yl)butanal as a valuable tool in the design of next-generation neurotherapeutics.
Looking forward, researchers anticipate expanding applications of 4-(3-ethyloxetan-3-yl)butanal in antibody-drug conjugates (ADCs) and other targeted delivery systems. Its balanced hydrophilicity and ability to maintain payload stability make it particularly attractive for these applications. Several patent applications filed in 2024 suggest growing commercial interest in this versatile building block.
1781888-51-4 (4-(3-ethyloxetan-3-yl)butanal) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)